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Compound of Interest

Compound Name: Silver dichromate

Cat. No.: B8822332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

structural properties of silver dichromate (Ag₂Cr₂O₇), with a focus on its appearance, color,

and the analytical techniques used for its characterization.

Introduction
Silver dichromate is an inorganic compound notable for its striking color and its utility as an

oxidizing agent, particularly in specialized organic syntheses. Comprising silver(I) ions (Ag⁺)

and the dichromate anion (Cr₂O₇²⁻), its properties are dictated by the interplay between the

redox activity of the hexavalent chromium center and the precipitation characteristics of the

silver salt. This document details the key physicochemical properties of silver dichromate,

outlines experimental protocols for its synthesis and characterization, and provides visual

workflows for key processes.

Physical and Chemical Properties
Silver dichromate is a crystalline solid that is sparingly soluble in water.[1] Its most prominent

feature is its vibrant color, which arises from charge-transfer transitions within the dichromate

anion.[1] The compound is photosensitive and can darken upon prolonged exposure to light

due to the formation of metallic silver.[1] It is thermally sensitive, decomposing at temperatures

above 200°C.[1]
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Silver dichromate typically presents as a reddish-orange to brick-colored crystalline solid.[1] It

can also be described as a ruby-red or dark red, almost brownish, crystalline powder.[2] This

distinct coloration is characteristic of the dichromate ion and is attributed to intense charge-

transfer bands in its electronic absorption spectrum.[1]

The key quantitative properties of silver dichromate are summarized in the table below for

easy reference and comparison.

Property Value Reference(s)

Chemical Formula Ag₂Cr₂O₇ [3][4]

Molar Mass 431.72 g/mol [3][4][5]

Appearance
Reddish-orange to ruby-red

crystalline powder
[1][6]

Density 4.77 g/cm³ [1]

Crystal System

Reported as Orthorhombic[1]

or Triclinic[6] (Definitive data

with lattice parameters is

scarce)

[1][6]

Space Group
Pnma (for the orthorhombic

system)
[1]

Solubility in Water 0.0083 g / 100 mL (at 15 °C) [7]

Solubility Product (Ksp) 2.0 × 10⁻⁷ [1]

Decomposition Temperature > 200 °C [1][6]

UV-Vis Absorption (λmax)
~350 nm, ~450 nm (Charge-

transfer bands)
[1]

Key IR Absorptions (cm⁻¹)

950, 900 (terminal Cr=O

stretching); 850 (asymmetric

Cr-O-Cr stretching); 780

(symmetric Cr-O-Cr stretching)

[1]

Key Raman Absorption (cm⁻¹) ~350 (Cr-O bending modes) [1]
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Structural Information
The structure of the dichromate anion consists of two tetrahedral CrO₄ units linked by a shared

oxygen atom, resulting in a bent Cr-O-Cr configuration with an approximate bond angle of

126°.[1] The terminal Cr=O bond lengths are around 1.65 Å, while the bridging Cr-O bonds are

longer, at approximately 1.78 Å.[1]

There is some ambiguity in the literature regarding the precise crystal system of silver
dichromate. It has been reported as belonging to the orthorhombic crystal system with the

space group Pnma.[1] However, other sources describe it as forming triclinic crystals.[6] A

definitive, complete crystallographic analysis including lattice parameters is not widely available

in published literature.

Experimental Protocols
This section provides detailed methodologies for the synthesis and characterization of silver
dichromate.

Silver dichromate is typically prepared via a precipitation reaction between a soluble silver salt

(e.g., silver nitrate) and a soluble dichromate salt (e.g., potassium dichromate).

Materials:

Silver nitrate (AgNO₃)

Potassium dichromate (K₂Cr₂O₇)

Deionized water

Beakers

Graduated cylinders

Stirring rod

Filtration apparatus (e.g., Büchner funnel, filter paper, vacuum flask)

Drying oven
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Procedure:

Prepare Reactant Solutions:

Dissolve a stoichiometric amount of silver nitrate in deionized water in a beaker (e.g., 2.5 g

AgNO₃ in 50 mL H₂O).

In a separate beaker, dissolve a corresponding stoichiometric amount of potassium

dichromate in deionized water (e.g., 2.2 g K₂Cr₂O₇ in 50 mL H₂O).[2]

Precipitation:

Slowly add the potassium dichromate solution to the silver nitrate solution dropwise while

stirring continuously.[2]

A vivid, reddish-orange precipitate of silver dichromate will form immediately according to

the reaction: 2 AgNO₃(aq) + K₂Cr₂O₇(aq) → Ag₂Cr₂O₇(s) + 2 KNO₃(aq)

Isolation and Purification:

Allow the precipitate to settle.

Set up a vacuum filtration apparatus.

Pour the mixture into the funnel and filter the precipitate.

Wash the collected solid with several small portions of deionized water to remove the

soluble potassium nitrate byproduct.

Drying:

Carefully transfer the filtered silver dichromate to a watch glass.

Dry the product in a drying oven at a low temperature (e.g., 60-70 °C) to avoid thermal

decomposition. The final product is a dark red, crystalline powder.[2]

Powder XRD is used to confirm the crystalline phase of the synthesized product.
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Instrument: Standard powder X-ray diffractometer.

Radiation: Cu Kα (λ = 1.5418 Å).

Sample Preparation: A small amount of the dried silver dichromate powder is gently packed

into a sample holder and the surface is flattened.

Data Collection: The sample is scanned over a 2θ range of 10° to 80° with a step size of

0.02°.

Analysis: The resulting diffraction pattern is compared to reference patterns. Key

characteristic diffraction peaks for Ag₂Cr₂O₇ are expected at d-spacings of 3.45 Å, 2.98 Å,

and 2.45 Å.[1]

UV-Vis spectroscopy is used to observe the electronic transitions responsible for the

compound's color. Due to its low solubility, a diffuse reflectance measurement on the solid

powder is the most direct method.

Instrument: UV-Vis spectrophotometer equipped with a diffuse reflectance accessory

(integrating sphere).

Sample Preparation: The dry silver dichromate powder is packed into a solid sample

holder. A non-absorbing, highly reflective material like BaSO₄ is used as the reference

standard.

Data Collection: A reflectance spectrum is collected over a wavelength range of 200-800 nm.

Analysis: The reflectance data can be converted to absorbance using the Kubelka-Munk

function. The spectrum is expected to show broad and intense charge-transfer absorption

bands with maxima around 350 nm and 450 nm, which account for the red color.[1]

Raman spectroscopy provides information about the vibrational modes of the dichromate

anion.

Instrument: Raman microscope.

Laser Excitation: A 532 nm or 785 nm laser is typically used to minimize fluorescence.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b8822332?utm_src=pdf-body
https://www.webqc.org/compound-ag2cr2o7-ag2cr2o7.html
https://www.benchchem.com/product/b8822332?utm_src=pdf-body
https://www.webqc.org/compound-ag2cr2o7-ag2cr2o7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8822332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: A small amount of the powder is placed on a microscope slide.

Data Collection: Spectra are collected with an appropriate objective lens, laser power, and

acquisition time to obtain a good signal-to-noise ratio.

Analysis: The Raman spectrum should show strong bands corresponding to the vibrational

modes of the dichromate ion. A prominent band around 350 cm⁻¹, corresponding to Cr-O

bending modes, is characteristic of silver dichromate.[1]

Signaling Pathways and Biological Activity
As a simple inorganic salt, silver dichromate is not involved in biological signaling pathways in

the manner of endogenous biomolecules or targeted drugs. Its biological impact is primarily

related to its toxicity. Both silver(I) ions and hexavalent chromium are cytotoxic. Hexavalent

chromium compounds are recognized as human carcinogens. Therefore, silver dichromate
must be handled with extreme caution and appropriate personal protective equipment.

Mandatory Visualizations
The following diagrams illustrate key workflows and concepts related to silver dichromate.
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Caption: Workflow for the synthesis of silver dichromate.
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Caption: Solubility equilibrium of silver dichromate in water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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